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Trimedlure Performance Data

Dispenser Type
Initial
Loading

Effective Field
Longevity

Key Comparative Findings

Polymeric Plug
(Standard)

2 g Up to 6 weeks As attractive as fresh liquid lure for 6 weeks;
significant drop in captures after 8 weeks [1]

[2].

Polymeric Plug
(High-Capacity)

3 g or 4 g Up to 8-12 weeks
(inconsistent)

3 g plugs can outperform 2 g plugs at 8 weeks

[2]. 4 g plugs did not reliably allow for longer
servicing intervals than 2 g plugs [1].

Polyethylene
Matrix Plug

Not
Specified

Up to 12 weeks Significantly more efficient than cotton wicks,
attracting more males for longer and better

regulating release rate [3].

Cotton Wick
(Liquid)

2 mL 2 to 4 weeks High volatility leads to rapid loss of

attractiveness, requiring frequent replacement
[1] [2].
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Experimental Protocols in Field Studies

The data in the table above comes from standardized field experiments. Here are the typical methodologies

used to generate such data:

Trap Type: Studies consistently use Jackson traps (white delta-style traps with a sticky insert) [1]

[2].
Lure Aging: "Aged" or "weathered" plugs are prepared by placing them in the field for predetermined

periods (e.g., 1, 2, 4, 6, 8, 10, 12 weeks) before being used in a controlled trapping experiment [2].
Field Testing: Experiments are conducted in relevant habitats, such as coffee fields or citrus
orchards [1] [2]. They either capture wild flies or use a mark-release-recapture method with sterile,
lab-reared male medflies [2].

Data Comparison: The standard benchmark is to compare trap catches for aged lures against traps
baited with a fresh liquid Trimedlure standard. Statistical analyses (e.g., ANOVA) determine if

catches between aged and fresh lures are significantly different [1] [2].

Emerging Research on Novel Attractants

While the search results do not provide direct benchmarks against novel synthetic male attractants for

medfly, they highlight two key research fronts for finding alternatives.

Food-Based Attractants vs. Trimedlure: Research shows that food baits (like Torula yeast) and
synthetic food-based attractants (ammonium acetate, putrescine, trimethylamine) primarily target

both sexes of multiple fruit fly species, unlike the male-specific Trimedlure [4]. For medfly
detection, one study found a synthetic food bait (Susbin Difusors) performed as well as Torula yeast,

but it was not directly compared to Trimedlure [4].
Computational Discovery of New Attractants: A cutting-edge approach uses Machine Learning
(ML) and molecular docking to screen natural compound databases for molecules that may act as
strong attractants by binding to the medfly's odorant-binding proteins (OBPs) [5]. This method has

identified over 200 promising candidates from Brazilian biodiversity for future experimental testing [5].

The following diagram illustrates this computational screening workflow for identifying novel attractants.
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Research Summary

For researchers and professionals, the key takeaways are:

Trimedlure's performance is optimized not by the compound itself, but by its dispensing
system. Polymeric plugs are the standard, with 2g plugs effective for ~6 weeks.

There is active research into extending Trimedlure's longevity with new matrix materials like
polyethylene.

The search for novel attractants is advancing through computational methods, which are
efficiently generating candidates for downstream laboratory and field validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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